tert-butyl 1-formyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate

• CAS No.: 2639455-68-6
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.3

Description

Tert-butyl 1-formyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate: is a complex organic compound characterized by its intricate molecular structure. This compound belongs to the class of spiro compounds, which are known for their unique ring systems connected through a single atom. The presence of the tert-butyl group, formyl group, and oxo-azaspiro framework makes it a valuable intermediate in organic synthesis and a subject of interest in various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl 1-formyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate typically involves multi-step organic reactions. One common approach is the cyclization of a suitable precursor containing the necessary functional groups. The reaction conditions often require the use of strong bases or acids, and the process may involve protection and deprotection steps to ensure the correct formation of the spiro structure.

Industrial Production Methods: In an industrial setting, the production of this compound would likely involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Continuous flow chemistry and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, substitution, and addition reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include chromium(VI) oxide, potassium permanganate, and Dess-Martin periodinane.

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions can be facilitated by using strong nucleophiles like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

• Addition: Various electrophiles and nucleophiles can be used to add functional groups to the compound.

Major Products Formed: The reactions can yield a variety of products, including oxidized or reduced derivatives, substituted analogs, and addition products, depending on the specific reagents and conditions employed.

Scientific Research Applications

Chemistry: In organic chemistry, this compound serves as a versatile intermediate for the synthesis of more complex molecules

Biology: The compound has potential applications in biological research, particularly in the study of enzyme inhibitors and receptor ligands. Its structural complexity can mimic natural substrates or inhibitors, aiding in the discovery of new biological targets.

Medicine: In medicinal chemistry, tert-butyl 1-formyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate can be used as a building block for the development of new pharmaceuticals. Its ability to interact with biological targets makes it a candidate for drug discovery and development.

Industry: The compound's properties make it suitable for use in the synthesis of advanced materials, such as polymers and coatings. Its reactivity and stability can be harnessed to create innovative industrial products.

Mechanism of Action

The mechanism by which tert-butyl 1-formyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors through binding interactions, leading to modulation of biological processes. The exact molecular targets and pathways involved would vary based on the context of its use.

Comparison with Similar Compounds

• Tert-butyl 7-oxa-2-azaspiro[3.5]nonane-1-carboxylate

• 7-Boc-2-oxa-7-azaspiro[3.5]nonane

Uniqueness: Tert-butyl 1-formyl-7-oxa-2-azaspiro[35]nonane-2-carboxylate stands out due to its specific functional groups and structural features